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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a potent

and widely used cell-permeable scavenger of nitric oxide (NO). In biological systems, NO is a

critical signaling molecule involved in a myriad of physiological and pathological processes,

including vasodilation, neurotransmission, inflammation, and apoptosis. The ability of Carboxy-

PTIO to rapidly and specifically react with NO makes it an invaluable tool for elucidating the

roles of NO in various in vitro models.[1][2] This document provides detailed application notes

and protocols for the effective use of Carboxy-PTIO in in vitro studies.

Mechanism of Action
Carboxy-PTIO is a stable organic radical that stoichiometrically reacts with nitric oxide to form

nitrogen dioxide (NO₂) and the corresponding derivative, Carboxy-PTI.[1] This reaction

effectively quenches NO, thereby inhibiting its downstream signaling pathways. A key pathway

inhibited by Carboxy-PTIO is the NO-mediated activation of soluble guanylate cyclase (sGC),

which leads to the production of cyclic guanosine monophosphate (cGMP) and subsequent
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activation of cGMP-dependent protein kinases.[3][4] By scavenging NO, Carboxy-PTIO

prevents the accumulation of cGMP and modulates various cellular processes.[3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9119246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10183997/
https://pubmed.ncbi.nlm.nih.gov/9119246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10183997/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scavenging Reaction

Nitric Oxide (NO)

Carboxy-PTI

sGC (Active)

Activates

Carboxy-PTIO Scavenges

Yields

Nitrogen Dioxide (NO2)Yields

Soluble Guanylate
Cyclase (sGC)

(Inactive) cGMPConvertsGTP Downstream
Cellular Effects

Mediates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Reconstitute Carboxy-PTIO
(Sterile Water/PBS)

Add Carboxy-PTIO
(Varying Concentrations)

Prepare Cell Culture

Add Controls
(Vehicle, Positive, Negative)

Incubate
(Time-course)

Perform Assay
(e.g., Apoptosis, Autophagy, cGMP)

Analyze Data

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stimulus
(e.g., LPS, IFN-γ)

iNOS Induction

Nitric Oxide (NO)

sGC Activation

Activates

Apoptosis

Modulates

Autophagy

Modulates

Immunosuppression

Mediates

Carboxy-PTIO

Scavenges

cGMP Production

PKG Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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